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Introduction

Mepanipyrim is an anilinopyrimidine fungicide effective against a range of fungal pathogens,
most notably Botrytis cinerea, the causal agent of gray mold in tomatoes. Its mode of action
involves the inhibition of methionine biosynthesis and the secretion of fungal hydrolytic
enzymes essential for the infection process.[1][2] Recent studies suggest that its primary target
is located within the mitochondria of the fungal cells.[3][4] This document provides detailed
application notes and protocols for the use of Mepanipyrim in greenhouse tomato cultivation
for research and developmental purposes.

Data Presentation
Table 1: Efficacy of Mepanipyrim against Botrytis

cinerea (in vitro)

Parameter Value Source
EC50 (Mycelial Growth) >50 pg/mL [5]
Mycelial Growth Inhibition at o

) Significant [5]
250 pg a.i./mL
Spore Germination Inhibition Not significant [5]
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Table 2: Application Parameters for Mepanipyrim (as
Frupica SC, 440 g/L Mepanipyrim) in Greenhouse

Tomatoes

Parameter Recommendation Source
Powdery Mildew (Oidium

Target Disease neolycopersici) and Gray Mold [6]
(Botrytis cinerea)

Application Rate 0.5 L/ha [6]

Spray Concentration Not specified

Application Method Foliar Spray [6]

Maximum Number of

o 3 per crop [6]

Applications

Interval Between Applications 7 days [6]

Pre-Harvest Interval (PHI) 3 days [6]

Water Volume 500-1000 L/ha [7]

Note: Application rates and PHI may vary depending on the specific product formulation and
local regulations. Always consult the product label.

Experimental Protocols

In Vivo Efficacy Testing of Mepanipyrim against Botrytis
cinerea

This protocol describes a method for evaluating the efficacy of Mepanipyrim in controlling gray
mold on tomato plants under greenhouse conditions.

Materials:

o Tomato plants (e.g., cv. Moneymaker), approximately 5-6 weeks old.
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» Botrytis cinerea spore suspension (1 x 1076 spores/mL in sterile distilled water with 0.05%
Tween 80).

e Mepanipyrim formulation.

o Knapsack sprayer or similar application equipment.

o Controlled environment greenhouse or growth chamber (20-25°C, >90% relative humidity).

o Sterile distilled water.

o Disease severity rating scale (e.g., 0-5 scale where 0 = no symptoms and 5 = severe
necrosis and sporulation).

Procedure:

e Plant Preparation: Grow tomato plants to the 5-6 leaf stage.

o Treatment Application:

[¢]

Prepare the Mepanipyrim spray solution at the desired concentration (e.g., based on the
recommended application rate).

o

Divide plants into treatment groups (e.g., Mepanipyrim-treated, negative control - water
spray, positive control - another registered fungicide).

[¢]

Apply the treatments to the foliage until runoff, ensuring thorough coverage.

[e]

Allow the foliage to dry completely.

¢ Inoculation:

o 24 hours after treatment application, inoculate the plants by spraying the B. cinerea spore
suspension evenly over the foliage.

e |ncubation:
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o Place the inoculated plants in a high-humidity environment (>90% RH) for 48-72 hours to
promote infection.

o After the initial high-humidity period, maintain the plants in the greenhouse under
conditions conducive to disease development.

o Disease Assessment:

o 7-10 days after inoculation, assess the disease severity on leaves and stems using a pre-
defined rating scale.

o Calculate the disease incidence (%) and the control efficacy of the treatments compared to
the negative control.

Residue Analysis of Mepanipyrim in Tomato Fruit using
QUEChERS and LC-MS/MS

This protocol outlines a method for the extraction and quantification of Mepanipyrim residues
in tomato fruit.

Materials:

Tomato samples.

e Homogenizer (e.g., blender).

o Centrifuge.

e Acetonitrile (ACN).

¢ Magnesium sulfate (MgSOa), anhydrous.
e Sodium chloride (NaCl).

e Primary secondary amine (PSA) sorbent.

o Graphitized carbon black (GCB) sorbent (optional, for pigmented extracts).
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e Mepanipyrim analytical standard.
e LC-MS/MS system.

Procedure:

e Sample Homogenization:

o Weigh a representative sample of tomato fruit (e.g., 10 g) and homogenize until a uniform
puree is obtained.

o Extraction:

o

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

[¢]

[¢]

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

[e]

Shake vigorously for 1 minute.

o

Centrifuge at 23000 g for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

[¢]

Take an aliquot of the supernatant (acetonitrile layer, e.g., 1 mL).

[e]

Transfer it to a d-SPE tube containing PSA (e.g., 150 mg) and anhydrous MgSOa (e.g.,
900 mg). For highly pigmented tomatoes, GCB may be included.

Vortex for 30 seconds.

[e]

o

Centrifuge at 23000 g for 5 minutes.

e Analysis:

o Take the final extract and, if necessary, filter it through a 0.22 um filter.
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o Analyze the extract using a validated LC-MS/MS method for the quantification of
Mepanipyrim.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Proposed mode of action of Mepanipyrim in Botrytis cinerea.
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Caption: In vivo efficacy testing workflow for Mepanipyrim.
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Caption: QUEChERS workflow for Mepanipyrim residue analysis.

Resistance Management

To mitigate the development of fungicide resistance in Botrytis cinerea populations, it is crucial
to implement a resistance management strategy. This includes:

+ Alternating Modes of Action: Do not apply Mepanipyrim consecutively. Rotate with
fungicides from different FRAC (Fungicide Resistance Action Committee) groups.

« Limiting the Number of Applications: Adhere to the maximum number of applications per
season as specified on the product label.[6]
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 Integrated Pest Management (IPM): Incorporate cultural control practices such as managing
humidity, ensuring good air circulation, and sanitation to reduce disease pressure and
reliance on fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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